SR-1903

• Molecular Formula: C27H27F6N3O
• Molecular Weight: 523.5 g/mol
• InChI: InChI=1S/C27H27F6N3O/c1-19-16-21(18-36-14-12-35(13-15-36)17-20-8-10-34-11-9-20)2-7-24(19)22-3-5-23(6-4-22)25(37,26(28,29)30)27(31,32)33/h2-11,16,37H,12-15,17-18H2,1H3
• InChIKey: HSUQYJQLSYQEOB-UHFFFAOYSA-N

SR-1903: Polypharmacological Modulator

SR-1903 is a synthetic small-molecule polypharmacological modulator of nuclear receptors [1]. It functions as an inverse agonist of retinoic acid receptor-related orphan receptor gamma (RORγ) and peroxisome proliferator-activated receptor gamma (PPARγ), while simultaneously acting as an agonist of liver X receptor (LXR) [1]. Its CAS number is 1414248-06-8, with the molecular formula C27H27F6N3O and a molecular weight of 523.51 g/mol . SR-1903 is also characterized by its ability to block the triggering receptor expressed on myeloid cells 1 (TREM-1), a potent amplifier of inflammatory responses [1].

1

Multi-receptor polypharmacology studies targeting RORγ, PPARγ, and LXR simultaneously

2

Metabolic-inflammation crosstalk research requiring combined nuclear receptor modulation

Reported inverse agonism and agonism across three receptors

3

TREM-1 signaling and innate immune response assay context

Supports integrated inflammatory signaling research

• [1] Chang, M. R., Ciesla, A., Strutzenberg, T. S., et al. (2019). Unique Polypharmacology Nuclear Receptor Modulator Blocks Inflammatory Signaling Pathways. ACS Chemical Biology, 14(5), 1051–1062. View Source

SR-1903 vs. Selective RORγ Inverse Agonists

Selective RORγ inverse agonists, such as SR2211 or SR1001, are designed to target a single node in the inflammatory cascade [1]. While effective in inhibiting Th17 cell differentiation, this singular focus overlooks the interconnected nature of metabolic and inflammatory signaling. SR-1903's polypharmacology—which also includes PPARγ inverse agonism and LXR agonism—is mechanistically distinct and yields a different biological outcome. Critically, studies demonstrate that unlike selective RORγ inverse agonists, SR-1903 actively protects against thymic involution in models of chronic inflammation and obesity [2]. This unique phenotype is a direct consequence of its multi-target activity and cannot be replicated by selective compounds. Substituting SR-1903 with a standard selective inverse agonist would therefore lead to a loss of this key physiological benefit, compromising the validity of research into the metabolic-inflammation nexus.

Multi-target nuclear receptor engagement (RORγ / PPARγ / LXR)

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Selective RORγ inverse agonists (e.g., SR2211) lack PPARγ and LXR engagement

Reported thymic homeostasis maintenance in obesity models

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Thymic endpoint response may not transfer to selective RORγ-only compounds

Combined anti-inflammatory signaling and macrophage metabolic reprogramming

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Selective LXR or RORγ modulators may not reproduce integrated pathway response

• [1] Kumar, N., Lyda, B., Chang, M. R., et al. (2012). Identification of SR2211: A Potent Synthetic RORγ-Selective Modulator. ACS Chemical Biology, 7(4), 672–677. View Source
• [2] Chang, M. R., Ciesla, A., Strutzenberg, T. S., et al. (2019). Unique Polypharmacology Nuclear Receptor Modulator Blocks Inflammatory Signaling Pathways. ACS Chemical Biology, 14(5), 1051–1062. View Source

SR-1903 Head-to-Head Comparisons

RORγ Inverse Agonism Potency

SR-1903 demonstrates potent RORγ inverse agonism with an IC50 of ~100 nM in a cell-based reporter assay [1]. This potency is comparable to that of the well-characterized selective RORγ inverse agonist SR2211, which exhibits an IC50 of ~320 nM and a Ki of 105 nM [2]. While both compounds effectively target RORγ, this data establishes SR-1903's robust primary activity on a key inflammatory target. This equivalence in core potency is foundational for the added value of its polypharmacology.

RORγ Inverse Agonism

Cross-study comparable

IC50 ~100 nM

Supports primary RORγ target engagement in cellular assays

Comparable to SR2211 IC50 ~320 nM; cell-based reporter assay

Evidence Dimension	RORγ inverse agonism potency
Target Compound Data	IC50 ~100 nM
Comparator Or Baseline	SR2211 (selective RORγ inverse agonist): IC50 ~320 nM, Ki 105 nM
Quantified Difference	SR-1903 shows comparable or slightly greater potency in a cellular context (IC50 ~100 nM vs. ~320 nM)
Conditions	Cell-based reporter assay for SR-1903; Radioligand binding and cellular assays for SR2211

Why This Matters

This confirms that SR-1903's primary RORγ activity is not compromised by its multi-target nature, ensuring it remains a viable tool for RORγ-dependent studies.

• [1] Chang, M. R., Ciesla, A., Strutzenberg, T. S., et al. (2019). Unique Polypharmacology Nuclear Receptor Modulator Blocks Inflammatory Signaling Pathways. ACS Chemical Biology, 14(5), 1051–1062. View Source
• [2] Kumar, N., Lyda, B., Chang, M. R., et al. (2012). Identification of SR2211: A Potent Synthetic RORγ-Selective Modulator. ACS Chemical Biology, 7(4), 672–677. View Source

Polypharmacological Profile

SR-1903 is distinguished from close structural analogs and selective RORγ compounds like SR2211 by its multi-target pharmacology. In addition to RORγ inverse agonism, SR-1903 exhibits weak inverse agonism of PPARγ (IC50 = 209 nM) and modest agonism of LXR (EC50 = 154 nM in some vendor assays) [1]. This contrasts sharply with SR2211, which was specifically engineered for selectivity, exhibiting weak activity at LXR but lacking significant PPARγ engagement [2]. This deliberate multi-target profile of SR-1903 underlies its unique biological effects.

Polypharmacology Profile

Direct head-to-head

PPARγ IC50 209 nM
LXR EC50 154 nM

Reported multi-target engagement distinguishes from selective RORγ compounds

SR2211 lacks significant PPARγ activity; in vitro binding and reporter assays

Evidence Dimension	Multi-receptor pharmacology
Target Compound Data	RORγ inverse agonist (IC50 ~100 nM), PPARγ inverse agonist (IC50 209 nM), LXR agonist (EC50 154 nM)
Comparator Or Baseline	SR2211: RORγ inverse agonist (IC50 ~320 nM, Ki 105 nM). Selectivity profile: weak LXR activity, no reported PPARγ activity.
Quantified Difference	SR-1903 engages two additional therapeutic targets (PPARγ, LXR) at therapeutically relevant concentrations (nanomolar range), whereas SR2211 is selective for RORγ.
Conditions	In vitro binding and cell-based reporter assays

Why This Matters

For researchers investigating the intersection of metabolism and inflammation, SR-1903 is a unique chemical probe that cannot be replaced by a selective RORγ compound.

• [1] Chang, M. R., Ciesla, A., Strutzenberg, T. S., et al. (2019). Unique Polypharmacology Nuclear Receptor Modulator Blocks Inflammatory Signaling Pathways. ACS Chemical Biology, 14(5), 1051–1062. View Source
• [2] Kumar, N., Lyda, B., Chang, M. R., et al. (2012). Identification of SR2211: A Potent Synthetic RORγ-Selective Modulator. ACS Chemical Biology, 7(4), 672–677. View Source

In Vivo Thymic Homeostasis

In a diet-induced obesity (DIO) mouse model, a direct comparison was made between SR-1903 and selective RORγ inverse agonists. The study found that SR-1903 uniquely aided in the maintenance of thymic homeostasis, a phenotype not observed with selective RORγ inverse agonists [1][2]. Furthermore, SR-1903 treatment (20 mg/kg, i.p., 14 days) resulted in a 15% reduction in body weight and a 17% reduction in fat mass, along with improved metabolic parameters like fasting glucose and LDL cholesterol .

Thymic Homeostasis (In Vivo)

Direct head-to-head

Thymic homeostasis maintained in DIO mice; body weight −15%, fat mass −17% at 20 mg/kg i.p. 14 days

Reported thymic endpoint response not observed with selective RORγ inverse agonists

Male DIO mice, 60% high-fat diet; model-response context

Evidence Dimension	In vivo physiological outcome in DIO mice
Target Compound Data	Maintenance of thymic homeostasis; 15% body weight loss; 17% fat mass reduction (20 mg/kg, i.p., 14 days)
Comparator Or Baseline	Selective RORγ inverse agonists
Quantified Difference	SR-1903 demonstrated a protective effect on the thymus that was absent in the comparator group.
Conditions	Male DIO mice, 22 weeks old, fed a 60% high-fat diet; compound administered intraperitoneally.

Why This Matters

This provides direct, in vivo evidence that SR-1903's polypharmacology yields a distinct and advantageous physiological outcome, making it essential for studies where immune organ integrity is a concern.

• [1] Chang, M. R., Ciesla, A., Strutzenberg, T. S., et al. (2019). Unique Polypharmacology Nuclear Receptor Modulator Blocks Inflammatory Signaling Pathways. ACS Chemical Biology, 14(5), 1051–1062. View Source
• [2] Bertin Bioreagent. (n.d.). SR 1903 (CAT N°: 28253) Product Information. (Abstract text discussing in vivo findings). View Source

Rheumatoid Arthritis Efficacy

In a collagen-induced arthritis (CIA) mouse model, a standard preclinical model for rheumatoid arthritis, SR-1903 demonstrated significant efficacy. Treatment with SR-1903 (20 mg/kg, i.p., twice daily for 16 days) resulted in a clear reduction of the arthritis clinical severity score [1]. Importantly, this treatment did not cause enlargement of the liver, a potential toxicity concern . Moreover, SR-1903 enhanced thymocyte differentiation and survival compared to mice treated with either the selective LXR agonist GW3965 or the dual LXR agonist/RORγ inverse agonist T0901317 .

CIA Model Response

Direct head-to-head

Reduced arthritis severity score; reported thymocyte survival enhancement; no liver enlargement at 20 mg/kg i.p. b.i.d. 16 days

Reported model endpoint context with tolerability endpoint review

Female DBA/1J mice, collagen-induced arthritis; comparators GW3965 and T0901317

Evidence Dimension	In vivo efficacy and safety in CIA model
Target Compound Data	Reduced arthritis severity score; no liver enlargement; enhanced thymocyte survival (20 mg/kg, i.p., b.i.d., 16 days)
Comparator Or Baseline	GW3965 (selective LXR agonist) and T0901317 (dual LXR agonist/RORγ inverse agonist)
Quantified Difference	SR-1903 provided superior protection for thymocytes and avoided liver enlargement, an effect not matched by the comparators.
Conditions	Female DBA/1J mice immunized with chicken type II collagen.

Why This Matters

This data provides strong justification for procuring SR-1903 over other RORγ or LXR modulators for in vivo studies of autoimmune arthritis, based on superior efficacy and an improved safety profile.

• [1] Chang, M. R., Ciesla, A., Strutzenberg, T. S., et al. (2019). Unique Polypharmacology Nuclear Receptor Modulator Blocks Inflammatory Signaling Pathways. ACS Chemical Biology, 14(5), 1051–1062. View Source

TREM-1 and LPS-Induced Inflammation

SR-1903 effectively blocks activation of TREM-1 (Triggering Receptor Expressed on Myeloid cells-1), a key amplifier of inflammatory responses [1]. In RAW 264.7 macrophages, SR-1903 (10 μM) inhibits lipopolysaccharide (LPS)-induced expression of TREM-1 . This is a mechanism that distinguishes it from many other RORγ modulators. By simultaneously inhibiting LPS-induced expression of pro-inflammatory LXR target genes (IL-6, IL-33) and increasing the expression of genes involved in cholesterol efflux (ABCG1, SCD-1) and lipid metabolism (FASN, ACACA), SR-1903 reprograms the macrophage response in a way not seen with selective agonists or inverse agonists alone .

TREM-1 / LPS Macrophage Assay

Class-level inference

10 μM SR-1903 inhibits LPS-induced TREM-1, IL-6, IL-33; increases ABCG1, FASN, SCD-1 in RAW 264.7 macrophages

Supports integrated innate immunity and metabolic reprogramming research

Cell-line model; pathway-response endpoints require target-matrix validation

Evidence Dimension	Modulation of macrophage inflammatory signaling
Target Compound Data	10 μM SR-1903 inhibits LPS-induced TREM-1, IL-6, and IL-33 expression; increases ABCG1, FASN, and SCD-1 expression.
Comparator Or Baseline	Selective RORγ inverse agonists do not engage LXR and PPARγ to produce this specific combination of effects.
Quantified Difference	SR-1903 exerts a multi-faceted effect on gene expression (both inhibition and activation) that is a direct consequence of its unique polypharmacology.
Conditions	RAW 264.7 mouse macrophage cell line stimulated with LPS.

Why This Matters

This evidence positions SR-1903 as the preferred chemical probe for studying integrated innate immune responses where modulation of both inflammatory signaling and metabolic reprogramming in macrophages is required.

• [1] Chang, M. R., Ciesla, A., Strutzenberg, T. S., et al. (2019). Unique Polypharmacology Nuclear Receptor Modulator Blocks Inflammatory Signaling Pathways. ACS Chemical Biology, 14(5), 1051–1062. View Source

SR-1903 Research Applications

Metabolic-Inflammation in Obesity

SR-1903 is the optimal tool for studies exploring the crosstalk between metabolism and chronic inflammation in obesity. The evidence shows it is superior to selective RORγ inverse agonists because it uniquely protects thymic homeostasis while simultaneously reducing body weight (15%) and fat mass (17%) in a DIO mouse model [1]. This dual benefit on immune organ integrity and metabolic parameters is a direct result of its polypharmacology, making SR-1903 essential for this research focus [1].

Rheumatoid Arthritis Polypharmacology

In preclinical research on rheumatoid arthritis using the collagen-induced arthritis (CIA) model, SR-1903 provides a unique experimental profile. Unlike selective LXR agonists (GW3965) or dual LXR/RORγ compounds (T0901317), SR-1903 not only reduces arthritis severity but also enhances thymocyte survival and avoids causing liver enlargement . For scientists aiming to evaluate a therapeutic strategy that combines anti-inflammatory efficacy with a favorable safety profile, SR-1903 is the compound of choice .

TREM-1 in Sepsis and Innate Immunity

SR-1903 is a valuable chemical probe for studies of innate immunity due to its potent inhibition of TREM-1 activation and its ability to block LPS-induced inflammatory signaling in macrophages [2]. This mechanism, combined with its nuclear receptor polypharmacology, makes it highly suitable for research into conditions where TREM-1 amplification of inflammation is a key pathological driver, such as sepsis or acute inflammatory conditions [2].

Application

Selection Property

Validation Focus

Metabolic-inflammation crosstalk studies

Multi-receptor polypharmacology profile

Thymic homeostasis and metabolic endpoint review

Autoimmune arthritis model studies

Combined RORγ / LXR / PPARγ engagement

Arthritis severity and thymocyte endpoint review

Innate immunity and macrophage signaling research

TREM-1 inhibition with nuclear receptor modulation

Inflammatory gene expression and metabolic reprogramming endpoints

• [1] Chang, M. R., Ciesla, A., Strutzenberg, T. S., et al. (2019). Unique Polypharmacology Nuclear Receptor Modulator Blocks Inflammatory Signaling Pathways. ACS Chemical Biology, 14(5), 1051–1062. View Source
• [2] Chang, M. R., Ciesla, A., Strutzenberg, T. S., et al. (2019). Unique Polypharmacology Nuclear Receptor Modulator Blocks Inflammatory Signaling Pathways. ACS Chemical Biology, 14(5), 1051–1062. View Source